![molecular formula C7H6N4O2S B3271614 6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid CAS No. 55117-93-6](/img/structure/B3271614.png)
6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid
Overview
Description
6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid is a heterocyclic compound with a fused pyrimidine ring system. Its chemical structure comprises a pyrazolo[3,4-d]pyrimidine core substituted with a carboxylic acid group at position 3 and a methylthio (CH₃S) group. This compound exhibits potential as a kinase inhibitor, which makes it relevant in drug discovery programs .
Synthesis Analysis
The synthesis of this compound involves a versatile and efficient chemical approach. Researchers have developed a concise preparation method for 8-chloro-2-(methylthio)pyrido[3,4-d]pyrimidine intermediates . These intermediates serve as key building blocks for the subsequent derivatization steps, leading to novel compounds with kinase inhibitory properties. The synthetic route enables access to the 2-amino-pyrido[3,4-d]pyrimidine chemotype, which has been underutilized in kinase inhibitor programs .
Scientific Research Applications
Synthesis in Nucleosides Research
6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid and its derivatives are used in the synthesis of various nucleosides. For instance, Misra et al. (1990) synthesized derivatives of this compound, which are valuable in studies of nucleosides, a key component of genetic material like DNA and RNA. These derivatives were created from 1, 2-di-O-acetyl-5-O-benzoyl-3-deoxyribofuranose and 4, 6-bis (methylthio)-1H-pyrazolo-[3, 4-d]pyrimidine, and their structures were verified through MS, IR, 1H NMR, 13C NMR, and elemental analyses (Misra, Jain, Avasthi, & Bhakuni, 1990).
Cytotoxic Activity
Compounds based on this compound have shown significant cytotoxic and antitumor activity. Garaeva et al. (1988) highlighted the antitumor and antiparasitic properties of these compounds. This research underscores the potential of this compound derivatives in developing new anticancer and antiparasitic treatments (Garaeva, Korbukh, Dobrynin, Nikolaeva, & Preobrazhenskaya, 1988).
Synthesis of Herbicides
Luo et al. (2017) explored the herbicidal activity of novel 6-arylthio-3-methylthio-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-ones, which are derivatives of this compound. These compounds showed inhibition activities against certain plants, indicating their potential as herbicides (Luo, Zhao, Zheng, & Wang, 2017).
Properties
IUPAC Name |
6-methylsulfanyl-2H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N4O2S/c1-14-7-8-2-3-4(6(12)13)10-11-5(3)9-7/h2H,1H3,(H,12,13)(H,8,9,10,11) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIBJPYRDYGQIQE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC2=NNC(=C2C=N1)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N4O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40514656 | |
Record name | 6-(Methylsulfanyl)-2H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40514656 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
55117-93-6 | |
Record name | 6-(Methylsulfanyl)-2H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40514656 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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